Cas no 437750-61-3 (1-Allyl-3-(4-carbamoylphenyl)thiourea)

• Product Name: 1-Allyl-3-(4-carbamoylphenyl)thiourea
• CAS No: 437750-61-3
• Molecular Formula: C₁₁H₁₃N₃OS
• Molecular Weight: 235.3054
• MDL: MFCD04068077
• CID: 832704
• PubChem ID: 2453658

1-Allyl-3-(4-carbamoylphenyl)thiourea Properties

Names and Identifiers

• 1-allyl-3-(4-carbaMoylphenyl)thiourea
• N'-Allyl-N-(4-carbamoylphenyl)carbamimidothioic acid
• 4-{[(prop-2-en-1-yl)carbamothioyl]amino}benzamide
• MLS000516442
• 4-(3-allylthioureido)benzamide
• HMS2650N08
• SMR000342612
• 4-(prop-2-enylcarbamothioylamino)benzamide
• Z45809045
• SR-01000044913-1
• SR-01000044913
• CS-14004
• CS-B0254
• DB-363224
• 437750-61-3
• CHEMBL1482264
• AKOS001061946

• MDL： MFCD04068077
• InChIKey： HXLVFTJMEHTVGH-UHFFFAOYSA-N
• Inchi： 1S/C11H13N3OS/c1-2-7-13-11(16)14-9-5-3-8(4-6-9)10(12)15/h2-6H,1,7H2,(H2,12,15)(H2,13,14,16)
• SMILES： S=C(N([H])C([H])([H])C([H])=C([H])[H])N([H])C1C([H])=C([H])C(C(N([H])[H])=O)=C([H])C=1[H]

Computed Properties

• Exact Mass: 235.07793322g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 235.07793322g/mol
• Heavy Atom Count: 16
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 99.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas